3-(Tetrahydro-3-furanyl)-1-propanol

• Molecular Formula: C7H14O2
• Molecular Weight: 130.18 g/mol
• IUPAC Name: 3-(oxolan-3-yl)propan-1-ol
• InChI: InChI=1S/C7H14O2/c8-4-1-2-7-3-5-9-6-7/h7-8H,1-6H2
• InChI Key: VGNSJJUNWUMZMR-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1CCCO

Description

3-(Tetrahydro-3-furanyl)-1-propanol is a useful research compound. Its molecular formula is C7H14O2 and its molecular weight is 130.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-(tetrahydro-3-furanyl)propanoic acid (1 g, 6.94 mmol) in dry THF (20 ml) at 0° C. was added a 1M solution of Boron THF complex (21.16 ml, 21.16 mmol) in THF dropwise over 2 mins. The mixture was stirred at 0° C. for 1 hour then allowed to warm to room temperature and stirred for 18 h. The reaction mixture was cautiously quenched with methanol (˜20 ml) and the solvent removed in vacuo. The residue was re-dissolved in methanol and concentrated in vacuo four times to give the title compound a colourless oil (3.37 g)